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Welcome to the Technical Support Center for Liquid Nitrogen (LN2) Storage Dewars. This

resource is designed for researchers, scientists, and drug development professionals to quickly

troubleshoot common issues and find answers to frequently asked questions.

Troubleshooting Guides
This section provides detailed troubleshooting for specific problems you may encounter with

your LN2 dewar.

Issue 1: Excessive Liquid Nitrogen Evaporation
Q1: My liquid nitrogen is evaporating much faster than usual. What could be the cause?

A1: Rapid evaporation of liquid nitrogen is a common issue that can jeopardize your valuable

samples. The primary causes are typically related to a compromised vacuum insulation layer,

improper usage, or environmental factors.[1][2][3]

Possible Causes & Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Possible Cause Symptoms Troubleshooting Steps

Vacuum Failure

- Frost or condensation on the

outer surface of the dewar.[1]

[4][5][6] - The dewar's outer

surface feels cold to the touch.

[7][8] - A hissing sound may be

audible.[2][4]

1. Visual Inspection: Carefully

inspect the dewar for any signs

of physical damage such as

dents or cracks, which could

compromise the vacuum.[2][9]

2. Frost/Condensation Check:

Observe the exterior of the

dewar. Excessive frost

formation is a strong indicator

of vacuum loss.[4][5][6] 3.

Contact Supplier: If you

suspect a vacuum failure, it is

crucial to contact your supplier

or a qualified technician for

professional assessment and

potential re-evacuation or

replacement.[1][4]

Improper Lid/Plug Seal

- Frost or ice buildup around

the neck and lid of the dewar.

[2][5] - The lid does not fit

snugly.[2]

1. Inspect the Lid/Plug: Check

the lid and neck plug for any

signs of damage, wear, or

deformation.[2] 2. Ensure

Proper Seating: Make sure the

lid is seated correctly and

forms a good seal. Do not use

a tight-fitting stopper that could

prevent the venting of gas.[10]

[11][12] 3. Replace if

Necessary: If the lid or plug is

damaged, obtain a

replacement from the

manufacturer.[2]

Frequent Lid Opening - Noticeable increase in LN2

consumption correlated with

frequent access to samples.

1. Minimize Opening

Frequency: Plan your work to

minimize the number of times

the dewar is opened. 2.
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Reduce Opening Duration:

When accessing samples, do

so as quickly as possible to

reduce the time the dewar is

open to ambient air.[3]

High Ambient Temperature
- The dewar is stored in a

warm environment.

1. Relocate the Dewar: Move

the dewar to a cooler, well-

ventilated area away from

direct sunlight and heat

sources.[1]

Introduction of Warm Materials

- Rapid boiling and vapor

production when adding warm

racks or samples.

1. Pre-cool Equipment: If

possible, pre-cool racks and

other equipment before placing

them in the dewar. 2. Gradual

Introduction: Introduce items

slowly to minimize rapid boiling

of the liquid nitrogen.[3]

Experimental Protocol: Measuring Normal Evaporation Rate (NER)

To determine if your dewar's evaporation rate is within the manufacturer's specifications, you

can perform a Normal Evaporation Rate (NER) test.

Methodology:

Fill the dewar to the manufacturer's recommended level with liquid nitrogen.

Weigh the filled dewar and record the initial weight (W1).

Allow the dewar to sit undisturbed for 24 hours in a stable environment.

After 24 hours, weigh the dewar again and record the final weight (W2).

Calculate the weight of LN2 evaporated: Evaporation ( g/day ) = W1 - W2.
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Convert the weight to volume (1 liter of LN2 ≈ 808 grams) and compare it to the

manufacturer's specified static evaporation rate.[13]

Issue 2: Frost and Ice Formation
Q2: I'm seeing frost and ice on my dewar. Is this normal?

A2: The presence of frost or ice on a liquid nitrogen dewar can be an indicator of a problem,

but not always. The location and extent of the frost are key to diagnosing the issue.

Interpreting Frost Formation:
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Check Availability & Pricing
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Location of Frost/Ice Interpretation Recommended Action

Around the neck/lid

immediately after filling

Normal condensation and

freezing of atmospheric

moisture due to the cold

opening.[8][14]

This should dissipate after a

few hours. If it persists or

worsens, it may indicate a

problem.[8][14]

Excessive and persistent frost

on the lid and neck

May indicate a poor seal from

a damaged or improperly

seated lid/plug.[5]

Inspect the lid and plug for

damage and ensure it is

correctly positioned. Replace if

necessary.

Patches of frost on the outer

body of the dewar

This is a strong indicator of a

localized vacuum failure, often

due to a dent or damage to the

outer wall.[5]

Immediately transfer your

samples to a secure dewar

and contact the manufacturer

or supplier for repair or

replacement.

The entire outer surface is

frosted or covered in

condensation

This signifies a complete loss

of vacuum insulation.[1][4][5]

CRITICAL: This is an

emergency situation. The liquid

nitrogen will evaporate very

rapidly. Transfer all samples to

a backup dewar immediately.

The dewar is no longer usable

and needs to be replaced.

Ice blockage in valves or pipes

Can be caused by moisture

entering the system and

freezing.[1][15]

Use warm water (not

exceeding 50°C) or a stream

of warm nitrogen gas to gently

thaw the blockage.[1][15] To

prevent recurrence, ensure all

fittings are tight and consider

using a drying agent in the gas

line if applicable.

Logical Diagram: Troubleshooting Frost Formation
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Caption: A flowchart for diagnosing the cause of frost on a liquid nitrogen dewar.

Frequently Asked Questions (FAQs)
Q3: How often should I check the liquid nitrogen level in my dewar?

A3: It is recommended to check the liquid nitrogen level at least weekly. However, for critical

samples, daily monitoring is advised.[10] Many modern facilities utilize continuous automated

temperature monitoring systems.[10][16]

Q4: What are the essential safety precautions when working with liquid nitrogen dewars?
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A4: Safety is paramount when handling liquid nitrogen. Always adhere to the following:

Personal Protective Equipment (PPE): Wear cryogenic gloves, a face shield or safety

goggles, a lab coat, and closed-toe shoes.[2][11][17][18][19] Trousers should be worn

outside of shoes to prevent LN2 from getting trapped.[11]

Ventilation: Always work in a well-ventilated area.[2][16][18] Nitrogen gas is colorless and

odorless and can displace oxygen, creating an asphyxiation hazard.[9][11][17]

Handling: Never seal a dewar airtight, as the evaporating gas will build up pressure and

could cause an explosion.[2][10][11] Use a loose-fitting lid or a pressure relief device.[10]

Handle dewars with care and avoid dropping or tipping them.[9]

Transport: Do not transport liquid nitrogen in a passenger elevator.[17]

Q5: How should I clean and maintain my liquid nitrogen dewar?

A5: Regular cleaning and maintenance will extend the life of your dewar and ensure the

integrity of your samples.

Exterior: Clean the outer shell with a mild detergent and water, then dry it thoroughly to

prevent corrosion.[16][20]

Interior: To sanitize the interior, first, allow the dewar to warm to room temperature over a

couple of days.[20] You can then wash it with warm water (40-50°C) and a neutral detergent.

[20] For decontamination, a 10% bleach solution can be used, followed by a thorough rinsing

with clean water.[20] Ensure the dewar is completely dry before putting it back into service.

[20]

Q6: What should I do if a valve on my pressurized dewar is stuck or leaking?

A6: A faulty valve can be a serious safety hazard, potentially leading to an uncontrolled release

of nitrogen gas and an oxygen-deficient atmosphere.[21]

If you are unable to close a valve, and you have an oxygen monitor that is alarming,

evacuate the area immediately.[21]
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Do not attempt to force a stuck valve.

Contact your gas supplier immediately to report the issue and arrange for a replacement

dewar.[21]

Logical Diagram: General Dewar Maintenance Workflow
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Caption: A workflow diagram for the routine maintenance and cleaning of LN2 dewars.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. n2tank.com [n2tank.com]

2. Liquid Nitrogen Tank Complete Guide: Operation, Maintenance, and Common
Troubleshooting - PCZPX [zpxcryocontainer.com]

3. labrepco.com [labrepco.com]

4. Dewar Flask Vacuum Failure: Signs and Repair Solutions [eureka.patsnap.com]

5. extension.missouri.edu [extension.missouri.edu]

6. cryogenicstoragetank.com [cryogenicstoragetank.com]

7. Reddit - The heart of the internet [reddit.com]

8. cryogenicstoragetank.com [cryogenicstoragetank.com]

9. tedpella.com [tedpella.com]

10. mu-mmrrc.com [mu-mmrrc.com]

11. ars.usda.gov [ars.usda.gov]

12. ulh.nhs.uk [ulh.nhs.uk]

13. rmi.rmimfg.com [rmi.rmimfg.com]

14. cryogenicstoragetank.com [cryogenicstoragetank.com]

15. cryogenicstoragetank.com [cryogenicstoragetank.com]

16. coleparmer.com [coleparmer.com]

17. Liquid Nitrogen Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry -
Purdue University [chem.purdue.edu]

18. Safety Precautions for Using Liquid Nitrogen - Cryo Associates, Inc. [4cryo.com]

19. irlabs.com [irlabs.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1195836?utm_src=pdf-custom-synthesis
http://www.n2tank.com/blog/483.html
https://www.zpxcryocontainer.com/posts/liquid-nitrogen-tank-complete-guide-operation-maintenance-common-troubleshooting/
https://www.zpxcryocontainer.com/posts/liquid-nitrogen-tank-complete-guide-operation-maintenance-common-troubleshooting/
https://www.labrepco.com/2023/04/03/explaining-evaporation-rates-of-ln2-in-liquid-nitrogen-freezers-dewars/
https://eureka.patsnap.com/article/dewar-flask-vacuum-failure-signs-and-repair-solutions
https://extension.missouri.edu/media/wysiwyg/Extensiondata/Pub/pdf/agguides/ansci/g02002.pdf
https://www.cryogenicstoragetank.com/What-are-the-symptoms-of-poor-vacuum-in-liquid-nitrogen-cryogenic-tanks.html
https://www.reddit.com/r/chemistry/comments/1bv67dz/liquid_nitrogen_evaporating_fast_from_storage/
https://www.cryogenicstoragetank.com/What-is-the-reason-for-frost-on-the-outside-of-Ln2-storage-tank.html
https://www.tedpella.com/cryo-supplies_html/HandlingLiquidNitrogen.aspx
https://mu-mmrrc.com/userfiles/download_files/Liquid%20Nitrogen%20Dewar%20Monitoring%20and%20Maintenance.pdf
https://www.ars.usda.gov/ARSUserFiles/80000000/SHE/LN%20safety.docx
https://www.ulh.nhs.uk/wp-content/uploads/2016/10/SOP19_Safe_Handling_of_Liquid_Nitrogen.pdf
https://rmi.rmimfg.com/ratermann-blog/how-to-tell-if-you-have-a-bad-vacuum-on-your-dewar-0
https://www.cryogenicstoragetank.com/Is-it-normal-for-the-liquid-nitrogen-Dewar-cover-to-frost.html
https://www.cryogenicstoragetank.com/What-is-the-ice-buildup-on-the-ln2-tank.html
https://www.coleparmer.com/tech-article/protecting-liquid-nitrogen-dewar-contents
https://www.chem.purdue.edu/chemsafety/chem/liquid-nitrogen.html
https://www.chem.purdue.edu/chemsafety/chem/liquid-nitrogen.html
https://4cryo.com/blog/safety-precautions-for-using-liquid-nitrogen/
https://www.irlabs.com/how-laboratories-and-researchers-rely-on-liquid-nitrogen-dewars/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. labrepco.com [labrepco.com]

21. ehs.yale.edu [ehs.yale.edu]

To cite this document: BenchChem. [Technical Support Center: Liquid Nitrogen Storage
Dewars]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195836#common-issues-with-liquid-nitrogen-
storage-dewars]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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